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A detailed guide for researchers and scientists comparing the physical characteristics,

geological evolution, and internal structures of two of Saturn's most intriguing icy moons.

In the intricate dance of Saturn's moons, Dione and Tethys present a compelling case study in

divergent evolution. Though similar in size and orbiting in relative proximity, these icy worlds tell

two different stories, shaped by their composition, internal heat, and geological history. This

guide provides a comprehensive comparison of their properties, leveraging data primarily from

NASA's Cassini-Huygens mission, to illuminate the processes that govern the evolution of mid-

sized icy satellites.

Physical and Orbital Characteristics
Dione and Tethys are airless, heavily cratered bodies composed primarily of water ice.

However, a key difference lies in their density, which is the first clue to their divergent internal

structures and evolutionary paths. Dione is significantly denser, suggesting a much larger

fraction of rock in its interior.

Table 1: Comparative Quantitative Data for Dione and Tethys
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Property Dione Tethys

Mean Diameter 1,123 km 1,062 km

Mass 1.095 x 10²¹ kg 6.174 x 10²⁰ kg

Mean Density 1.478 g/cm³[1][2] 0.97 g/cm³[3][4]

Surface Gravity 0.232 m/s² 0.145 m/s²

Semi-Major Axis 377,396 km[2] 295,000 km[5]

Orbital Period 2.7 Earth days[2] 1.9 Earth days[6]

Key Surface Features
Chasmata (ice cliffs), cratered

terrain

Ithaca Chasma, Odysseus

impact basin

Internal Structure
Differentiated rock core,

subsurface ocean[7][8]

Mostly water ice, possibly

undifferentiated[3][9]

Experimental Protocols
The data presented in this guide are the result of decades of astronomical observation,

culminating in the detailed in-situ measurements by the Cassini spacecraft, which orbited

Saturn from 2004 to 2017.

Imaging and Surface Analysis: High-resolution images of the moons' surfaces were captured

by the Cassini Imaging Science Subsystem (ISS). These images allowed for detailed

mapping of craters, tectonic features, and variations in surface brightness (albedo). The

composition of surface materials was analyzed using the Visual and Infrared Mapping

Spectrometer (VIMS), which measures the spectral fingerprints of different materials,

confirming the dominance of water ice.[9]

Gravity Field Measurement and Internal Structure: The internal structure of Dione and

Tethys was determined by analyzing their gravitational fields. During close flybys, the Cassini

spacecraft's trajectory was subtly altered by the moons' gravity. By precisely tracking these

changes via the Radio Science Subsystem (RSS), scientists could model the distribution of

mass within each moon. Dione's gravity data revealed a differentiated body with a dense,

rocky core, a key finding that supports the potential for a subsurface ocean.[10] Tethys's low
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density, confirmed by gravity measurements, indicates it is composed almost entirely of

water ice with only a small fraction of rock.[3]

Comparative Geology and Evolution
The surfaces of Dione and Tethys are geological storybooks, recording histories of violent

impacts and internal turmoil. Their most prominent features reveal fundamentally different

evolutionary drivers.

Tethys: A History of Freezing and Fracture Tethys is dominated by two massive features. The

first is the Odysseus Crater, an enormous impact basin nearly 450 km in diameter, or two-fifths

of the moon's own diameter.[3][5] The crater is remarkably flat for its size, suggesting the

impact occurred early in Tethys's history when its icy crust was warmer and more malleable,

allowing the crater to relax and conform to the moon's shape over geological time.[4][8]

The second key feature is Ithaca Chasma, a vast canyon system 100 km wide, 3 to 5 km deep,

and over 2,000 km long, wrapping three-quarters of the way around the moon.[11][12] The

leading hypothesis for its formation is that it is a massive tectonic fracture. As Tethys's interior

slowly cooled, a subsurface ocean of liquid water would have frozen. Because water expands

as it freezes, this process would have caused the moon's volume to increase, placing immense

stress on the brittle outer crust and cracking it open to form the chasma.[3][11]

Dione: A World of Tectonics and a Hidden Ocean Dione's surface is also heavily cratered, but

its defining features are its bright, wispy ice cliffs, known as chasmata.[1][7] Cassini's high-

resolution images revealed these wisps to be the bright walls of extensive tectonic fractures

and faults.[2] These fractures are evidence of a geologically active past.

The driving force behind this activity is believed to be Dione's internal structure. Its higher

density points to a composition of roughly equal parts rock and ice.[8][13] The decay of

radioactive elements in its large silicate rock core would have provided enough heat to

maintain a global ocean of liquid water beneath the ice shell for billions of years.[10][14]

Gravitational data from Cassini flybys supports the existence of this subsurface ocean, which is

estimated to be tens of kilometers deep.[10][14] The tectonic fractures seen on the surface are

thought to be caused by stresses in the ice shell related to the gravitational pull of Saturn and

the slow freezing of this internal ocean over time.[2]
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Divergent Evolutionary Pathways
The fundamental difference in the bulk composition of Dione and Tethys set them on divergent

evolutionary paths from their formation. The following diagram illustrates the logical progression

from initial composition to their present-day states.

Dione's Evolution Tethys's Evolution

Higher rock content (~50%)

Significant radiogenic heating from rock core

leads to

Sustained global subsurface ocean

maintains

Global tectonic activity creates extensive fractures (chasmata)

drives

Differentiated body with hidden ocean

results in

Low rock content

Rapid internal cooling

leads to

Subsurface ocean freezes and expands

causes

Global expansion cracks crust, forming Ithaca Chasma

results in

Largely undifferentiated, ancient icy body

creates
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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